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Compound Specific Bioactive Key Biological Activities / Relevant Disease
Category Compounds Mechanisms Models |/ Contexts
Polysaccharides G. lucidum Activates T-cells, Colorectal cancer, lung

polysaccharide (GLP),
Spore polysaccharide

[1]

Triterpenoids Ganoderic Acid A,
Ganoderic Acid D,
Ganodermanontriol,

Lucidadiol [1] [2] [3]

Spore Oil (GLSO)  Unsaturated fatty acids,

triglycerides [4] [5]

macrophages, and NK cells;
enhances anti-PD-1
immunotherapy; inhibits
tumor cell proliferation and
metastasis; alters
macrophage polarity [1]

Induces cancer cell
apoptosis; inhibits tumor
angiogenesis; attenuates
drug resistance (e.g., via
HIF-10a); reduces
inflammation via TNF/NF-
KB/MAPK pathways [1] [2]

Enhances FcyR-mediated
macrophage phagocytosis;
inhibits PI3K-Akt-mTOR
signaling; reduces

cancer, hepatocellular
carcinoma, tumor
microenvironment [1]

Breast cancer,
pancreatic cancer,
neurodegenerative
diseases, pneumonia

[1][2] [3]

Psychological stress-
induced tumor
progression,
granulomatous
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Compound Specific Bioactive Key Biological Activities / Relevant Disease

Category Compounds Mechanisms Models /| Contexts
inflammatory cytokines and pulmonary nodules [4]
chemokines [4] [5] [5]

Peptides LZ-8, LingZhi Suppresses tumor Hepatocellular

Exosome-like
Nanovesicles
(GLENVS)

oligopeptides [1]

Various ganoderic
acids [3]

progression (e.g., blocks c-
Met pathways); induces
apoptosis via mitochondrial
dysregulation [1]

Reduces A3 deposition and
neuroinflammation; inhibits
JAK2/STAT3 signaling
pathway; crosses the blood-
brain barrier [3]

Detailed Experimental Protocols

carcinoma, lung cancer

[1]

Alzheimer's Disease
(5XFAD mouse model)

[3]

To facilitate your research, here are detailed methodologies for key experiments cited in recent studies.

Protocol: Anti-inflammatory Activity in Pneumonia Model [2]

This protocol outlines the evaluation of a key triterpenoid, ganodermanontriol, for treating pneumonia.

e Compound Identification & Analysis:

o Extraction: Use ethanol to extract compounds from G. lucidum.

o lIdentification: Employ High-Performance Liquid Chromatography (HPLC) and Liquid
Chromatography—Mass Spectrometry (LC—MS) to identify and quantify triterpenoids, with
ganodermanontriol being the most prominent.
¢ In Silico Target Prediction:
o Network Pharmacology: Use this approach to predict compound-target interactions. Key
targets identified include TNF, EGFR, and ESR1.
o Molecular Docking: Simulate and confirm the binding interactions between ganodermanontriol
and the predicted target proteins (e.g., TNF).
¢ In Vivo Validation:
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o Animal Model: Induce pneumonia in rat models using lipopolysaccharide (LPS).

o Treatment: Administer ganodermanontriol to the model.

o Assessment: Evaluate lung tissue damage (via H&E staining), measure inflammatory
mediators (e.g., TNF-qa, IL-6 via ELISA), and analyze protein expression in the TNF/NF-
KB/MAPKs pathways (via Western blot).

Protocol: Isolation and Testing of Exosome-like Nanovesicles
(GLENVS) for Alzheimer's Disease [3]

This protocol describes a novel nano-formulation to deliver active compounds across the blood-brain barrier.

e GLENYV Isolation:
o Juicing: Mince and juice the fresh fruiting body of G. lucidum in cold PBS.
o Differential Ultracentrifugation: Sequentially centrifuge the juice at low speeds (e.g., 1,000 x
g, 2,000 x g) to remove large debris and fibers, followed by ultracentrifugation at 100,000 x g
for 1 hour to pellet the GLENVSs.
o Characterization: Use LC-MS to identify the bioactive compounds (e.g., ganoderic acids)
contained within the GLENVS.
¢ In Vivo Efficacy Study:
o Animal Model: Use 5xFAD mice, a common model for Alzheimer's disease.
o Administration: Administer GLENVs intranasally for 3 months. This route allows the vesicles to
cross the blood-brain barrier directly.
o Behavioral Tests: Assess memory and learning improvements using tests like the Morris water
maze or novel object recognition.
o Pathological Analysis: Post-euthanasia, analyze brain tissues for A plague deposition,
activation of microglia and astrocytes, and expression of pro-inflammatory factors. The
JAK2/STAT3 signaling pathway can be examined via Western blot.

Protocol: Evaluating Spore Oil (GLSO) Against Granulomatous
Pulmonary Nodules [4]

This protocol uses a multi-omics approach to study the mechanism of GLSO.

e Animal Model and Dosing:
o Induction: Induce granulomatous pulmonary nodules in C57BL/6J mice by subcutaneous
injection of a peptide from mycobacterial soda protein with Freund's incomplete adjuvant,
followed by an intravenous challenge.
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o Treatment: Orally administer GLSO at different doses (e.g., 0.3 g/kg and 1.2 g/kg) for 51 days.
o Efficacy Assessment:
o Micro-CT Imaging: Perform thoracic micro-CT scans on day 50 to visualize and quantify lung
nodules and ground-glass opacities.
o Histopathology: Fix lung tissues in paraformaldehyde, embed in paraffin, section, and stain
with Hematoxylin and Eosin (H&E) to measure granuloma areas.
o Cytokine Measurement: Measure levels of inflammatory cytokines and chemokines in lung
tissue homogenates.
¢ Mechanism Elucidation:
o Multi-Omics Integration: Conduct transcriptomic and metabolomic analyses on lung tissues.
o Network Analysis: Integrate the omics data to identify central signaling pathways, such as the
PI3K-Akt-mTOR pathway.
o Validation: Validate findings by measuring the expression of key proteins like p-AKT and p-
MTOR using Western blot.

Signaling Pathways & Experimental Workflows

The following diagrams, generated with Graphviz, illustrate key signaling pathways and experimental

workflows from the research.
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Ganoderma Triterpenoid Anti-inflammatory Pathway (Pneumonia)
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Diagram 1: Triterpenoids like ganodermanontriol inhibit inflammation by targeting TNF/NF-kB/MAPK
pathways [2].
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GLENYV Isolation & Intranasal Administration for AD
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Diagram 2: Workflow for isolating GLENVs and treating Alzheimer's disease models via intranasal delivery

[3].

Modern Research and Development Tools

Beyond traditional extracts, current research leverages advanced tools to enhance the efficacy and

understanding of G. lucidum.

¢ Gene Editing (CRISPRI/Cas9): This technology is used for functional gene identification and
metabolic engineering in G. lucidum. It enables precise knockout of specific genes (e.g., glcrzl,
cyp515018) to study their role in ganoderic acid biosynthesis and to develop strains with improved
yields [6].

¢ Novel Drug Delivery Systems: Exosome-like nanovesicles (GLENVSs) derived from the fungus itself
represent a promising drug delivery platform. They naturally contain bioactive compounds and can
cross the blood-brain barrier, making them highly relevant for treating central nervous system
diseases like Alzheimer's [3].

Conclusion

In summary, current scientific investigations validate the traditional uses of Ganoderma lucidum and reveal
its complex mechanisms. The convergence of identified bioactive compounds, detailed experimental
protocols, elucidated signaling pathways, and modern biotechnological tools provides a robust foundation for

future drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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